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Compound of Interest

Compound Name: AGI-12026

Cat. No.: B15574180

Get Quote

This guide provides researchers, scientists, and drug development professionals with technical

support for the quality control and purity assessment of Ivosidenib (AG-120).

Frequently Asked Questions (FAQs)
What are the recommended methods for assessing the
purity of Ivosidenib (AG-120)?
High-Performance Liquid Chromatography (HPLC) is a widely used and validated method for

determining the purity of Ivosidenib.[1][2][3] A stability-indicating HPLC method can effectively

separate Ivosidenib from its degradation products and synthesis-related impurities.[1][3]

How can I quantify Ivosidenib in biological matrices like
plasma?
Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is a sensitive and validated

method for the quantification of Ivosidenib in plasma samples, which is crucial for

pharmacokinetic studies.[4][5]
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What are the typical acceptance criteria for a validated
HPLC method for Ivosidenib?
According to the International Council for Harmonisation (ICH) guidelines, a validated HPLC

method should meet specific criteria for linearity, precision, accuracy, and robustness.[1] For

instance, the relative standard deviation (RSD) for intraday and interday precision should

typically be less than 2%.[1][3]

What are the known stability characteristics of
Ivosidenib?
Ivosidenib has been shown to be sensitive to degradation under acidic, alkaline, photolytic, and

oxidative conditions.[6] It is relatively stable under neutral hydrolysis and thermal stress.[6]

Stability studies are crucial to determine appropriate storage conditions and shelf-life.

Where can I find information on the synthesis of
Ivosidenib and its potential impurities?
The synthesis of Ivosidenib has been described in scientific literature, and this information can

be useful for identifying potential process-related impurities.[7][8][9]

Troubleshooting Guide
Issue: Poor peak shape or resolution in HPLC analysis.

Possible Cause: Inappropriate mobile phase composition or pH.

Solution: Optimize the mobile phase. A common mobile phase for Ivosidenib analysis

consists of a mixture of methanol and a buffer like sodium acetate.[1] Ensure the pH is

suitable for the analyte's chemical properties.

Possible Cause: Degraded column.

Solution: Replace the HPLC column with a new one of the same type (e.g., Zorbax Eclipse

Plus C18).[1][3]

Possible Cause: Sample overload.
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Solution: Reduce the concentration of the sample being injected.

Issue: Inconsistent quantification results in LC-MS/MS.
Possible Cause: Matrix effects from the biological sample.

Solution: Ensure proper sample preparation, such as protein precipitation with acetonitrile,

to minimize matrix effects.[5] The use of an internal standard is also crucial for accurate

quantification.[4]

Possible Cause: Instability of the analyte in the matrix.

Solution: Verify the stability of Ivosidenib in the specific biological matrix under the storage

and handling conditions used. Ivosidenib has been found to be stable for up to three

freeze-thaw cycles and for at least one month at -80°C in mice plasma.[4]

Issue: Appearance of unexpected peaks in the
chromatogram.

Possible Cause: Sample degradation.

Solution: Review the sample handling and storage procedures. Forced degradation

studies can help identify the peaks corresponding to specific degradation products.[1][6]

Possible Cause: Contamination.

Solution: Ensure all solvents, reagents, and vials are clean and of high purity. Run a blank

injection to check for system contamination.

Data Presentation
Table 1: Summary of a Validated HPLC Method for
Ivosidenib Purity Assessment
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Parameter Recommended Conditions/Criteria

Column
Zorbax Eclipse Plus C18 (250 mm × 4.6 mm; 5

µm)[1]

Mobile Phase
Methanol and 0.1M Sodium Acetate Buffer

(60:40 v/v)[1]

Detection Wavelength 246 nm[1]

Flow Rate 1.0 mL/min

Linearity Range 10–70 μg/mL[1]

Correlation Coefficient (R²) ≥ 0.999[1]

Limit of Detection (LOD) 0.039 µg/mL[1]

Limit of Quantification (LOQ) 0.129 µg/mL[1]

Precision (%RSD) < 2%[1]

Accuracy (% Recovery) 98–102%[3]

Table 2: Summary of a Validated LC-MS/MS Method for
Ivosidenib Quantification in Plasma
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Parameter Recommended Conditions/Criteria

Column Atlantis dC18 (100 x 4.6 mm, 3 μm)[4]

Mobile Phase 0.2% Formic acid:Acetonitrile (25:75, v/v)[4]

Flow Rate 1.0 mL/min[4]

Ionization Mode Positive Ion Mode[5]

MRM Transition (Ivosidenib) m/z 583.95 → 214.53[5]

Linearity Range 2–2,000 ng/mL in rat plasma[5]

Lower Limit of Quantification (LLOQ) 2 ng/mL in rat plasma[5]

Intra- & Inter-day Precision (%RSD) 5.72-10.7% in mice plasma[4]

Intra- & Inter-day Accuracy Within 15% of nominal value[5]

Experimental Protocols
Protocol 1: HPLC Method for Purity Assessment of
Ivosidenib

Preparation of Mobile Phase: Prepare a 60:40 (v/v) mixture of HPLC-grade methanol and

0.1M sodium acetate buffer. Filter and degas the mobile phase before use.[1]

Standard Solution Preparation: Accurately weigh and dissolve Ivosidenib reference standard

in methanol to prepare a stock solution (e.g., 1000 µg/mL).[1] Prepare a series of working

standard solutions by diluting the stock solution with the mobile phase to cover the desired

concentration range (e.g., 10-70 µg/mL).[1]

Sample Solution Preparation: Accurately weigh and dissolve the Ivosidenib sample in the

mobile phase to a known concentration within the linear range of the method.

Chromatographic Conditions:

Set up an HPLC system with a UV detector.

Use a Zorbax Eclipse Plus C18 column (250 mm × 4.6 mm; 5 µm).[1]
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Set the column temperature to ambient.

Set the flow rate to 1.0 mL/min.

Set the detection wavelength to 246 nm.[1]

Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph.

Data Analysis: Calculate the purity of the Ivosidenib sample by comparing the peak area of

the main peak in the sample chromatogram to the peak area of the standard solution.

Protocol 2: Forced Degradation Study of Ivosidenib
Acid Degradation: Dissolve Ivosidenib in a solution of 0.1N HCl and heat at a controlled

temperature (e.g., 60°C) for a specified time.

Base Degradation: Dissolve Ivosidenib in a solution of 0.1N NaOH and heat at a controlled

temperature for a specified time.

Oxidative Degradation: Dissolve Ivosidenib in a solution of hydrogen peroxide (e.g., 3%) and

keep at room temperature for a specified time.

Thermal Degradation: Expose solid Ivosidenib to dry heat (e.g., 105°C) for a specified

duration.

Photolytic Degradation: Expose a solution of Ivosidenib to UV light (e.g., 254 nm) for a

specified time.

Analysis: After the specified stress period, neutralize the acidic and basic solutions. Dilute all

samples to an appropriate concentration and analyze by a validated stability-indicating HPLC

method to observe the degradation products and the remaining amount of Ivosidenib.
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Caption: Workflow for HPLC Purity Assessment of Ivosidenib.
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Caption: Logical Flow of a Typical Stability Study for Ivosidenib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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